1-(4-Chloronaphthalen-1-yl)sulfonylbenzimidazole

• IUPAC Name: 1-(4-chloronaphthalen-1-yl)sulfonylbenzimidazole
• InChI: InChI=1S/C17H11ClN2O2S/c18-14-9-10-17(13-6-2-1-5-12(13)14)23(21,22)20-11-19-15-7-3-4-8-16(15)20/h1-11H
• InChI Key: CWYNHESZLZTNGK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC=C2Cl)S(=O)(=O)N3C=NC4=CC=CC=C43
• Molecular Formula: C17H11ClN2O2S
• Molecular Weight: 342.8 g/mol

Description

1-(4-Chloronaphthalen-1-yl)sulfonylbenzimidazole, also known as CN-Imidazole, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of benzimidazole derivatives, which have been extensively studied for their diverse biological activities.

Mechanism of Action

The mechanism of action of 1-(4-Chloronaphthalen-1-yl)sulfonylbenzimidazole involves its interaction with various molecular targets, including enzymes, receptors, and signaling pathways. For instance, 1-(4-Chloronaphthalen-1-yl)sulfonylbenzimidazole has been found to inhibit the activity of cyclin-dependent kinases (CDKs), which are crucial regulators of cell cycle progression. In addition, 1-(4-Chloronaphthalen-1-yl)sulfonylbenzimidazole can modulate the activity of nuclear factor-kappa B (NF-κB), a transcription factor that plays a critical role in inflammation and immune response. Furthermore, 1-(4-Chloronaphthalen-1-yl)sulfonylbenzimidazole can activate the phosphatidylinositol 3-kinase (PI3K)/Akt/mTOR signaling pathway, which is involved in cell survival and proliferation.
Biochemical and Physiological Effects
1-(4-Chloronaphthalen-1-yl)sulfonylbenzimidazole has been shown to exert various biochemical and physiological effects in different cell types and tissues. For example, 1-(4-Chloronaphthalen-1-yl)sulfonylbenzimidazole can induce DNA damage and cell cycle arrest in cancer cells, leading to their death. In addition, 1-(4-Chloronaphthalen-1-yl)sulfonylbenzimidazole can reduce the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), in immune cells. Moreover, 1-(4-Chloronaphthalen-1-yl)sulfonylbenzimidazole can enhance the expression of neurotrophic factors, such as brain-derived neurotrophic factor (BDNF), in neuronal cells, promoting their survival and growth.

Advantages and Limitations for Lab Experiments

1-(4-Chloronaphthalen-1-yl)sulfonylbenzimidazole has several advantages for lab experiments, such as its availability, stability, and low toxicity. Moreover, 1-(4-Chloronaphthalen-1-yl)sulfonylbenzimidazole can be easily synthesized using simple and cost-effective methods. However, there are also some limitations to the use of 1-(4-Chloronaphthalen-1-yl)sulfonylbenzimidazole in lab experiments. For instance, 1-(4-Chloronaphthalen-1-yl)sulfonylbenzimidazole may exhibit variable potency and efficacy depending on the cell type and experimental conditions. In addition, the molecular targets and signaling pathways of 1-(4-Chloronaphthalen-1-yl)sulfonylbenzimidazole are not fully understood, which may limit its therapeutic potential.

Future Directions

There are several future directions for the research on 1-(4-Chloronaphthalen-1-yl)sulfonylbenzimidazole. First, further studies are needed to elucidate the molecular targets and mechanisms of action of 1-(4-Chloronaphthalen-1-yl)sulfonylbenzimidazole in different diseases. Second, the development of more potent and specific derivatives of 1-(4-Chloronaphthalen-1-yl)sulfonylbenzimidazole may enhance its therapeutic efficacy and reduce its off-target effects. Third, the evaluation of the pharmacokinetics and pharmacodynamics of 1-(4-Chloronaphthalen-1-yl)sulfonylbenzimidazole in animal models and clinical trials may provide valuable insights into its safety and efficacy in humans. Fourth, the combination of 1-(4-Chloronaphthalen-1-yl)sulfonylbenzimidazole with other drugs or therapies may enhance its therapeutic effects and overcome drug resistance. Finally, the exploration of the potential applications of 1-(4-Chloronaphthalen-1-yl)sulfonylbenzimidazole in other areas, such as infectious diseases and metabolic disorders, may expand its therapeutic potential.
Conclusion
In conclusion, 1-(4-Chloronaphthalen-1-yl)sulfonylbenzimidazole is a promising chemical compound that has shown potential therapeutic applications in various diseases. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of 1-(4-Chloronaphthalen-1-yl)sulfonylbenzimidazole have been discussed in this paper. Further research is needed to fully understand the therapeutic potential of 1-(4-Chloronaphthalen-1-yl)sulfonylbenzimidazole and its derivatives.

Synthesis Methods

The synthesis of 1-(4-Chloronaphthalen-1-yl)sulfonylbenzimidazole involves the reaction between 4-chloronaphthalene-1-sulfonyl chloride and o-phenylenediamine in the presence of a base catalyst. The reaction proceeds through the formation of an intermediate sulfonylurea, which is subsequently cyclized to produce the final product. The yield of 1-(4-Chloronaphthalen-1-yl)sulfonylbenzimidazole can be improved by optimizing the reaction conditions, such as the reaction temperature, solvent, and catalyst concentration.

Scientific Research Applications

1-(4-Chloronaphthalen-1-yl)sulfonylbenzimidazole has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. In cancer research, 1-(4-Chloronaphthalen-1-yl)sulfonylbenzimidazole has been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. Inflammation is also a key factor in many diseases, and 1-(4-Chloronaphthalen-1-yl)sulfonylbenzimidazole has been found to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Moreover, 1-(4-Chloronaphthalen-1-yl)sulfonylbenzimidazole has been investigated as a potential neuroprotective agent, as it can prevent neuronal cell death and improve cognitive function in animal models of neurodegenerative diseases.